Cas no 2227747-50-2 (rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine)
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine
- EN300-1980847
- 2227747-50-2
-
- Inchi: 1S/C8H8Cl2N2/c9-5-2-12-3-6(10)8(5)4-1-7(4)11/h2-4,7H,1,11H2/t4-,7-/m1/s1
- InChI Key: WRKDZXIBDZBCLE-CLZZGJSISA-N
- SMILES: ClC1C=NC=C(C=1[C@@H]1C[C@H]1N)Cl
Computed Properties
- Exact Mass: 202.0064537g/mol
- Monoisotopic Mass: 202.0064537g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 38.9Ų
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1980847-0.05g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 0.05g |
$1261.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-0.1g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 0.1g |
$1320.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-0.25g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 0.25g |
$1381.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-0.5g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 0.5g |
$1440.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-1.0g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 1g |
$1500.0 | 2023-05-31 | ||
| Enamine | EN300-1980847-2.5g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 2.5g |
$2940.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-5.0g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 5g |
$4349.0 | 2023-05-31 | ||
| Enamine | EN300-1980847-10.0g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 10g |
$6450.0 | 2023-05-31 | ||
| Enamine | EN300-1980847-1g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 1g |
$1500.0 | 2023-09-16 | ||
| Enamine | EN300-1980847-5g |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine |
2227747-50-2 | 5g |
$4349.0 | 2023-09-16 |
rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Additional information on rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine
Professional Introduction torac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine (CAS No. 2227747-50-2)
Rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2227747-50-2, represents a structurally unique molecule with a cyclopropane ring substituted with a 3,5-dichloropyridine moiety. The stereochemistry of the molecule, specifically the (1R,2S) configuration, is crucial for its biological activity and has been meticulously characterized through advanced spectroscopic techniques such as NMR and X-ray crystallography.
The significance of this compound lies in its potential applications in drug discovery and development. The cyclopropane ring is a well-known pharmacophore that can enhance the binding affinity of small molecules to biological targets. In contrast, the 3,5-dichloropyridine substituent introduces additional electronic and steric properties that can modulate the compound's interactions with biological systems. Recent studies have highlighted the importance of such structural features in designing molecules with improved pharmacokinetic profiles and reduced side effects.
One of the most compelling aspects of rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine is its potential as a building block for more complex drug candidates. Researchers have leveraged this compound to develop novel inhibitors targeting various therapeutic areas, including oncology and inflammation. The structural motif of this molecule has been shown to interact with specific enzymes and receptors in a manner that could lead to the development of next-generation therapeutics.
In the realm of synthetic chemistry, rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine exemplifies the art of molecular design. The synthesis of this compound involves multiple steps, including stereoselective reactions that are critical for achieving the desired (1R,2S) configuration. Advances in catalytic methods have enabled more efficient and scalable production processes for such chiral compounds. These developments not only streamline the manufacturing process but also reduce costs associated with drug development.
The biological activity of rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine has been extensively studied in recent years. Preclinical data suggest that this compound exhibits promising interactions with target proteins, which could translate into therapeutic benefits in human diseases. The dichloropyridine moiety plays a pivotal role in modulating these interactions by influencing both electronic and steric properties. Such insights have guided medicinal chemists in optimizing analogs with enhanced efficacy and selectivity.
Moreover, the environmental impact of synthesizing and utilizing rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine has been a focal point for researchers seeking sustainable practices in pharmaceutical manufacturing. Green chemistry principles have been applied to develop more eco-friendly synthetic routes that minimize waste and hazardous byproducts. These efforts align with global initiatives to promote sustainable drug development and reduce the ecological footprint of pharmaceutical industries.
The future prospects for rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine are vast and exciting. Ongoing research aims to explore its potential in treating multifaceted diseases by targeting multiple pathways simultaneously. The integration of computational methods into drug discovery has accelerated the identification of new applications for this compound. By leveraging artificial intelligence and machine learning algorithms, scientists can predict novel interactions and optimize molecular structures more efficiently than ever before.
In conclusion, rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structure and versatile applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly significant role in addressing some of humanity's most pressing health challenges.
2227747-50-2 (rac-(1R,2S)-2-(3,5-dichloropyridin-4-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)